3,6-Dimethyl-2-[4-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid

• IUPAC Name: 3,6-dimethyl-2-(4-propan-2-yloxyphenyl)quinoline-4-carboxylic acid
• InChI: InChI=1S/C21H21NO3/c1-12(2)25-16-8-6-15(7-9-16)20-14(4)19(21(23)24)17-11-13(3)5-10-18(17)22-20/h5-12H,1-4H3,(H,23,24)
• InChI Key: CSHQOSLLLYTGCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C(=C2C(=O)O)C)C3=CC=C(C=C3)OC(C)C
• Molecular Formula: C21H21NO3
• Molecular Weight: 335.4 g/mol

Description

3,6-Dimethyl-2-[4-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid is a complex organic compound belonging to the quinoline family Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,6-Dimethyl-2-[4-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid typically involves multi-step organic reactions. One common method includes the condensation of aniline derivatives with acetophenone derivatives, followed by cyclization and functional group modifications. The reaction conditions often require the use of catalysts such as zeolites or palladium complexes .

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the laboratory synthesis methods. Large-scale production would focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of green chemistry principles are often employed to achieve these goals .

Chemical Reactions Analysis

Types of Reactions

3,6-Dimethyl-2-[4-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Used to reduce specific functional groups, altering the compound’s properties.

Substitution: Common in modifying the quinoline ring or the phenyl group attached to it.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Halogenating agents or nucleophiles under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while reduction could produce various hydroquinoline derivatives .

Scientific Research Applications

3,6-Dimethyl-2-[4-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential as an antimicrobial or anticancer agent.

Medicine: Investigated for its therapeutic properties, including anti-inflammatory and antiviral activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which 3,6-Dimethyl-2-[4-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid exerts its effects involves interaction with specific molecular targets. These targets may include enzymes, receptors, or DNA. The compound’s quinoline core allows it to intercalate with DNA, disrupting replication and transcription processes. Additionally, it may inhibit specific enzymes, leading to altered cellular functions .

Comparison with Similar Compounds

Similar Compounds

4-Hydroxy-2-quinolones: Known for their pharmaceutical and biological activities.

Indole derivatives: Possess diverse biological activities and are structurally similar due to the aromatic ring system.

Imidazole derivatives: Another class of heterocyclic compounds with broad chemical and biological properties.

Uniqueness

Its combination of a quinoline core with a substituted phenyl group and carboxylic acid functionality makes it a versatile compound for various research and industrial applications .